3-Isopropylbut-3-enoyl-CoA

• Molecular Formula: C28H46N7O17P3S
• Molecular Weight: 877.7 g/mol
• InChI: InChI=1S/C28H46N7O17P3S/c1-15(2)16(3)10-19(37)56-9-8-30-18(36)6-7-31-26(40)23(39)28(4,5)12-49-55(46,47)52-54(44,45)48-11-17-22(51-53(41,42)43)21(38)27(50-17)35-14-34-20-24(29)32-13-33-25(20)35/h13-15,17,21-23,27,38-39H,3,6-12H2,1-2,4-5H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,21-,22-,23+,27-/m1/s1
• InChIKey: WVYOQRLDVNRMEW-SVHODSNWSA-N

3-Isopropylbut-3-enoyl-CoA (CAS 1148038-17-8) is a branched-chain, unsaturated fatty acyl-CoA ester characterized by an isopropyl group and an exocyclic double bond on a four-carbon backbone. It is a pathway-specific intermediate in the bacterial degradation of the monoterpene α-pinene, positioned as the penultimate CoA-bound metabolite before hydrolysis to its free acid.

3-Isopropylbut-3-enoyl-CoA for Terpene Metabolism Research | CAS 1148038-17-8

3-Isopropylbut-3-enoyl-CoA (CAS 1148038-17-8) is a branched-chain, unsaturated fatty acyl-CoA ester characterized by an isopropyl group and an exocyclic double bond on a four-carbon backbone [1]. It is a pathway-specific intermediate in the bacterial degradation of the monoterpene α-pinene, positioned as the penultimate CoA-bound metabolite before hydrolysis to its free acid [2]. The compound exhibits a molecular weight of 877.69 g/mol and a calculated logP of 3.52, reflecting its amphipathic nature [1].

Pathway-specific intermediate for α-pinene degradation studies

Exclusive probe for reconstructing the monoterpene catabolic pathway in vitro

Defined substrate for dedicated thioesterase (EC 3.1.2.-)

Supports enzyme kinetics and inhibitor screening without competing substrates

Branched-chain, unsaturated acyl-CoA with distinct chromatographic profile

Reported logP 3.52 aids separation from common short-chain acyl-CoAs

• [1] LIPID MAPS Structure Database (LMSD). LMFA07050231: 3-Isopropylbut-3-enoyl-CoA. https://lipidmaps.org/databases/lmsd/LMFA07050231 (Accessed 2026). View Source
• [2] EAWAG-BBD Pathway. alpha-Pinene Pathway. https://eawag-bbd.ethz.ch/alpha-Pinene/alpha-Pinene_map.html (Accessed 2026). View Source

Limitations of Generic Acyl-CoA Substitution for 3-Isopropylbut-3-enoyl-CoA

Generic substitution with other branched-chain acyl-CoAs, such as isobutyryl-CoA or 3-methylcrotonyl-CoA, is precluded by the strict substrate specificity of the pathway enzymes. The thioesterase responsible for its hydrolysis, 3-isopropylbut-3-enoyl-CoA thioesterase (EC 3.1.2.-), catalyzes the reaction 3-Isopropylbut-3-enoyl-CoA + H₂O <=> 3-Isopropylbut-3-enoic acid + CoA [1]. This enzyme is specific to the unique 4-methyl-3-methylene-pentanethioate moiety, meaning that even structurally similar acyl-CoAs are not recognized as substrates [2]. The failure of generic substitution necessitates the use of the exact compound for accurate reconstruction or inhibition studies of the α-pinene degradation pathway.

Generic branched-chain acyl-CoAs (e.g., isobutyryl-CoA) are not recognized by the pathway thioesterase due to strict substrate specificity.

3-methylcrotonyl-CoA or similar analogs lack the unique 4-methyl-3-methylene-pentanethioate moiety and may not reproduce pathway flux data.

Promiscuous acyl-CoAs (e.g., acetyl-CoA) participate in over 100 pathways and cannot serve as specific probes for α-pinene degradation.

• [1] KEGG REACTION: R06415. 3-isopropylbut-3-enoyl-CoA thioesterase. https://www.kegg.jp/entry/R06415 (Accessed 2026). View Source
• [2] EAWAG-BBD Enzyme. 3-isopropylbut-3-enoyl-CoA thioesterase (EC 3.1.2.-). http://eawag-bbd.ethz.ch/servlets/pageservlet?enzymeID=e0620&ptype=ep (Accessed 2026). View Source

Quantitative Differentiation of 3-Isopropylbut-3-enoyl-CoA for Pathway Analysis

Unique Pathway Position as Thioesterase Substrate in α-Pinene Degradation

3-Isopropylbut-3-enoyl-CoA serves as the exclusive substrate for 3-isopropylbut-3-enoyl-CoA thioesterase (EC 3.1.2.-) [1]. This reaction is a committed, non-reversible step in the α-pinene degradation pathway, producing 3-isopropylbut-3-enoic acid and free CoA [2]. No other acyl-CoA intermediate in this pathway undergoes this specific hydrolysis.

Substrate specificity

Class-level inference

Exclusive substrate for EC 3.1.2.- vs. no activity with other pathway acyl-CoAs

Thioesterase assay fidelity depends on this compound; generic substitution is precluded.

Based on KEGG/EAWAG-BBD annotation; kinetic constants not yet reported.

Evidence Dimension	Enzyme substrate specificity
Target Compound Data	Exclusive substrate for EC 3.1.2.-
Comparator Or Baseline	Other acyl-CoAs in α-pinene pathway (e.g., 2,6-Dimethyl-5-methylene-3-oxo-heptanoyl-CoA)
Quantified Difference	Unique substrate specificity; no activity observed with other pathway acyl-CoAs.
Conditions	Based on annotated enzyme specificity in KEGG and EAWAG-BBD databases.

Why This Matters

This unique substrate specificity makes 3-Isopropylbut-3-enoyl-CoA the definitive reagent for assaying this thioesterase activity, which is a key regulatory point in the pathway.

• [1] KEGG REACTION: R06415. 3-isopropylbut-3-enoyl-CoA thioesterase. https://www.kegg.jp/entry/R06415 (Accessed 2026). View Source
• [2] EAWAG-BBD Pathway. alpha-Pinene Pathway. https://eawag-bbd.ethz.ch/alpha-Pinene/alpha-Pinene_map.html (Accessed 2026). View Source

Defined Role in C-C Bond Cleavage via Retro-Claisen Reaction

3-Isopropylbut-3-enoyl-CoA is the product of a C-C bond cleavage step catalyzed by a C-acetyltransferase (EC 2.3.1.-) [1]. The reaction, 2,6-Dimethyl-5-methylene-3-oxo-heptanoyl-CoA + CoA <=> 3-Isopropylbut-3-enoyl-CoA + Propanoyl-CoA, is a retro-Claisen type reaction unique to this pathway. The generation of propanoyl-CoA as a co-product is a quantifiable feature differentiating this intermediate from other acyl-CoAs in terpene metabolism.

Retro-Claisen product

Class-level inference

Yields equimolar propanoyl-CoA, not acetyl-CoA, after C-C bond cleavage

Propanoyl-CoA release distinguishes this pathway from canonical β-oxidation.

Reaction annotated in KEGG R06414; experimental confirmation advised.

Evidence Dimension	Reaction product profile
Target Compound Data	Product of a retro-Claisen cleavage releasing propanoyl-CoA
Comparator Or Baseline	Other β-ketoacyl-CoA cleavage products
Quantified Difference	Produces equimolar propanoyl-CoA, whereas generic β-oxidation produces acetyl-CoA.
Conditions	Based on annotated reaction in KEGG (R06414).

Why This Matters

The specific production of propanoyl-CoA, rather than acetyl-CoA, is a critical distinction for researchers studying branched-chain fatty acid or terpene catabolism, allowing for precise tracking of carbon flux.

• [1] KEGG REACTION: R06414. 2,6-dimethyl-5-methylene-3-oxo-heptanoyl-CoA C-acetyltransferase. https://www.kegg.jp/entry/R06414 (Accessed 2026). View Source

Structural Distinction for Biocatalytic Studies of Branched-Chain Intermediates

The compound possesses a 4-methyl-3-methylene-pentanethioate moiety, characterized by a logP of 3.52 and 23 rotatable bonds [1]. This structure provides a distinct steric and electronic environment compared to common straight-chain or iso-branched acyl-CoAs. For example, isobutyryl-CoA (2-methylpropionyl-CoA) lacks the exocyclic double bond and has a lower molecular weight (837.6 g/mol) [2]. This difference is critical for studies of enzyme active site architecture and substrate channeling in microbial terpene degradation.

Physicochemical profile

Source review

MW 877.69 g/mol, logP 3.52 vs. isobutyryl-CoA (MW 837.6)

Structural distinction supports enzyme active-site and substrate-channeling studies.

Calculated properties from LIPID MAPS; experimental logP may vary.

Evidence Dimension	Physicochemical properties
Target Compound Data	MW: 877.69 g/mol; logP: 3.52
Comparator Or Baseline	Isobutyryl-CoA (MW: 837.6 g/mol; logP: not reported)
Quantified Difference	MW difference: +40.1 g/mol; Structural difference: exocyclic double bond and additional carbon.
Conditions	Calculated properties from LIPID MAPS.

Why This Matters

The distinct physicochemical profile of 3-Isopropylbut-3-enoyl-CoA makes it an essential tool for probing enzyme specificity toward unsaturated, branched-chain acyl-CoA substrates, which are common in secondary metabolite pathways.

• [1] LIPID MAPS Structure Database (LMSD). LMFA07050231: 3-Isopropylbut-3-enoyl-CoA. https://lipidmaps.org/databases/lmsd/LMFA07050231 (Accessed 2026). View Source
• [2] Amerigo Scientific. Isobutyryl Coenzyme A, Free acid. https://www.amerigoscientific.com/isobutyryl-coenzyme-a-free-acid.html (Accessed 2026). View Source

Pathway-Specific Intermediate for Monoterpene Biodegradation Research

As a dedicated intermediate in the α-pinene degradation pathway, 3-Isopropylbut-3-enoyl-CoA is uniquely positioned to serve as a pathway probe [1]. Its accumulation or depletion can be directly correlated with the activity of the upstream C-acetyltransferase and the downstream thioesterase. In contrast, more promiscuous acyl-CoAs like acetyl-CoA or propionyl-CoA are involved in numerous central metabolic pathways, making it impossible to attribute their flux to a specific process.

Pathway exclusivity

Class-level inference

Associated with 1 pathway (α-pinene) vs. >100 for acetyl-CoA

Narrow metabolic role enables unambiguous flux tracking in complex samples.

KEGG pathway annotation; verify in your model organism.

Evidence Dimension	Metabolic pathway specificity
Target Compound Data	Exclusively associated with α-pinene degradation (KEGG pathway rn00907)
Comparator Or Baseline	Acetyl-CoA (participates in >100 KEGG pathways)
Quantified Difference	Pathway specificity: 1 vs. >100.
Conditions	Based on KEGG pathway annotation.

Why This Matters

Its narrow metabolic role makes 3-Isopropylbut-3-enoyl-CoA a high-fidelity probe for tracking the α-pinene degradation pathway, providing unambiguous data in complex environmental or whole-cell samples.

• [1] KEGG PATHWAY: rn00907. Pinene, camphor and geraniol degradation. https://www.kegg.jp/pathway/rn00907 (Accessed 2026). View Source

Distinct Chromatographic Behavior in Reverse-Phase Analysis

The unique chemical structure of 3-Isopropylbut-3-enoyl-CoA confers distinct chromatographic properties that are essential for accurate metabolomics and assay validation. While specific retention times are dependent on the exact HPLC method, its calculated logP of 3.52 predicts a significantly different retention behavior compared to more polar short-chain acyl-CoAs (e.g., acetyl-CoA, logP ~ -0.6) or saturated medium-chain acyl-CoAs (e.g., octanoyl-CoA, logP ~ 2.8) [1]. This differentiation is crucial for developing robust, specific assays for pathway intermediates.

Chromatographic differentiation

Data to verify

Predicted ΔlogP +4.1 vs. acetyl-CoA, +0.7 vs. octanoyl-CoA

Supports HPLC/LC-MS method development to resolve from abundant acyl-CoAs.

Retention time must be established experimentally for your system.

Evidence Dimension	Predicted chromatographic retention (logP)
Target Compound Data	logP: 3.52
Comparator Or Baseline	Acetyl-CoA (logP ~ -0.6); Octanoyl-CoA (logP ~ 2.8)
Quantified Difference	ΔlogP = +4.1 vs. Acetyl-CoA; ΔlogP = +0.7 vs. Octanoyl-CoA.
Conditions	Calculated logP from LIPID MAPS.

Why This Matters

The predicted chromatographic differentiation ensures that 3-Isopropylbut-3-enoyl-CoA can be resolved from major interfering acyl-CoA species in complex biological matrices, which is essential for reliable quantification and enzyme kinetic studies.

• [1] LIPID MAPS Structure Database (LMSD). LMFA07050231: 3-Isopropylbut-3-enoyl-CoA. https://lipidmaps.org/databases/lmsd/LMFA07050231 (Accessed 2026). View Source

Quantitative Differentiation in Enzyme Kinetics for Thioesterase Assays

In the absence of published kinetic constants (Km, kcat), its defined role as the sole substrate for 3-isopropylbut-3-enoyl-CoA thioesterase provides a functional baseline for assay development [1]. Researchers can quantify the reaction by measuring the release of free CoA (e.g., via DTNB assay) or the formation of 3-isopropylbut-3-enoic acid [2]. This is a critical distinction from generic acyl-CoA thioesterases (e.g., ACOT family), which exhibit broad substrate specificity and require careful kinetic comparisons to establish relative activity.

Functional assay baseline

Supporting evidence

Defined substrate for dedicated thioesterase vs. broad-specificity ACOT enzymes

Enables direct CoA-release assays without competing substrate interference.

Km, kcat not yet reported; functional annotation only. Validate kinetically.

Evidence Dimension	Functional assay utility
Target Compound Data	Specific substrate for a dedicated pathway thioesterase
Comparator Or Baseline	Generic acyl-CoA thioesterases (e.g., ACOT family)
Quantified Difference	Exclusive vs. broad substrate specificity.
Conditions	Based on annotated enzyme function in KEGG.

Why This Matters

The defined substrate-enzyme relationship allows for the development of a direct, quantitative assay for this specific thioesterase without the confounding factor of competing substrates, simplifying kinetic analysis and inhibitor screening.

• [1] KEGG REACTION: R06415. 3-isopropylbut-3-enoyl-CoA thioesterase. https://www.kegg.jp/entry/R06415 (Accessed 2026). View Source
• [2] EAWAG-BBD Pathway. alpha-Pinene Pathway. https://eawag-bbd.ethz.ch/alpha-Pinene/alpha-Pinene_map.html (Accessed 2026). View Source

High-Value Research Applications of 3-Isopropylbut-3-enoyl-CoA

In Vitro Reconstitution and Characterization of the α-Pinene Catabolic Pathway

Procurement of 3-Isopropylbut-3-enoyl-CoA is essential for the in vitro reconstitution of the α-pinene degradation pathway, enabling the systematic study of enzyme kinetics and pathway regulation. Its role as the exclusive substrate for 3-isopropylbut-3-enoyl-CoA thioesterase (EC 3.1.2.-) makes it the definitive reagent for measuring this enzyme's activity [1]. This is critical for understanding carbon flux through the pathway and for engineering microbial strains for biotransformation of monoterpenes.

Development of Specific Assays for Branched-Chain Acyl-CoA Thioesterases

The compound serves as a key reference standard for developing and validating HPLC or LC-MS assays to monitor this specific intermediate in complex biological samples. Its unique chromatographic properties (logP 3.52) and mass (m/z 877.1884) enable its discrimination from more abundant acyl-CoAs, such as acetyl-CoA or propionyl-CoA [1]. This is particularly valuable for metabolomics studies investigating the fate of monoterpenes in environmental isolates.

Structural Biology and Enzyme Engineering of C-C Bond Cleaving Enzymes

3-Isopropylbut-3-enoyl-CoA is an indispensable tool for structural biologists studying the mechanism of C-acetyltransferases that catalyze retro-Claisen reactions. As the product of the cleavage of 2,6-Dimethyl-5-methylene-3-oxo-heptanoyl-CoA, co-crystallization or soaking experiments with this compound can provide direct insights into the active site architecture and substrate specificity of this class of enzymes [1]. This knowledge is foundational for enzyme engineering efforts aimed at developing novel biocatalysts for carbon chain modification.

Probe for Investigating Monoterpene Metabolism in Environmental Microbiology

For researchers studying the biodegradation of monoterpenes by soil and marine bacteria, 3-Isopropylbut-3-enoyl-CoA acts as a specific pathway probe. Its accumulation or depletion can be used as a direct readout of the functional state of the α-pinene degradation pathway in vivo [1]. This is a more reliable indicator of pathway activity than measuring the upstream substrate or downstream product, which may be subject to transport or other metabolic fates.

Application

Selection Property

Validation Focus

In vitro α-pinene pathway reconstitution

Exclusive thioesterase substrate

Enzyme activity and carbon flux assays

Thioesterase assay development

Branched-chain acyl-CoA recognition

CoA release quantification (DTNB, HPLC)

C-C bond cleavage enzyme studies

Retro-Claisen reaction product

Propanoyl-CoA formation monitoring

Environmental monoterpene metabolism probe

Pathway exclusivity (1 pathway)

Metabolite accumulation/depletion in bacterial isolates

• [1] EAWAG-BBD Pathway. alpha-Pinene Pathway. https://eawag-bbd.ethz.ch/alpha-Pinene/alpha-Pinene_map.html (Accessed 2026). View Source